Cas no 1251379-01-7 (ethyl 5-amino-1-propyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-amino-1-propyl-1H-pyrazole-4-carboxylate
• CAS No: 1251379-01-7
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5167933
• PubChem ID: 61266093
• Update Time: 2025-05-20

ethyl 5-amino-1-propyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-1-propyl-1H-pyrazole-4-carboxylate
• ethyl 5-amino-1-propylpyrazole-4-carboxylate
• ethyl5-amino-1-propyl-1H-pyrazole-4-carboxylate
• Z802541404

• Inchi： 1S/C9H15N3O2/c1-3-5-12-8(10)7(6-11-12)9(13)14-4-2/h6H,3-5,10H2,1-2H3
• InChI Key： BPKQWZGQNUHBDW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C=1N)CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• XLogP3: 1.5
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on ethyl 5-amino-1-propyl-1H-pyrazole-4-carboxylate

Comprehensive Overview of Ethyl 5-Amino-1-Propyl-1H-Pyrazole-4-Carboxylate (CAS No. 1251379-01-7)

Ethyl 5-amino-1-propyl-1H-pyrazole-4-carboxylate (CAS No. 1251379-01-7) is a specialized organic compound belonging to the pyrazole derivative family. Its molecular structure features a 5-amino substitution and a 1-propyl group, combined with an ethyl carboxylate moiety at the 4-position. This unique configuration makes it a valuable intermediate in pharmaceutical and agrochemical research. Recent trends in heterocyclic chemistry highlight its potential in designing novel bioactive molecules, aligning with the growing demand for sustainable drug discovery and green chemistry practices.

The compound’s CAS number 1251379-01-7 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Researchers often explore its synthetic pathways, including condensation reactions and catalytic amination, to optimize yield and purity. A surge in queries like "ethyl 5-amino-1-propyl-1H-pyrazole-4-carboxylate synthesis" or "pyrazole derivatives applications" underscores its industrial significance. Notably, its low toxicity profile and compatibility with microwave-assisted synthesis (a hot topic in AI-driven chemical optimization) further enhance its appeal.

In pharmaceutical contexts, ethyl 5-amino-1-propyl-1H-pyrazole-4-carboxylate serves as a precursor for kinase inhibitors and anti-inflammatory agents. Its carboxylate ester group enables facile derivatization, a feature leveraged in combinatorial chemistry. Recent publications link similar pyrazole-4-carboxylates to neuroprotective effects, a trending topic in aging-related research. Meanwhile, agrochemical studies focus on its role in developing eco-friendly pesticides, addressing global concerns about food security and environmental sustainability.

Analytical characterization of CAS 1251379-01-7 typically involves NMR spectroscopy, HPLC, and mass spectrometry. These techniques confirm its high purity (>98%), a critical factor for GMP-compliant production. Discussions on platforms like ResearchGate often highlight challenges in scale-up processes, with users seeking insights into solvent selection and catalyst efficiency. The compound’s stability under ambient conditions and compatibility with continuous flow reactors (a Industry 4.0 trend) further position it as a modern lab staple.

From a commercial perspective, ethyl 5-amino-1-propyl-1H-pyrazole-4-carboxylate is supplied by specialty chemical vendors under strict QC protocols. Pricing trends correlate with demand from contract research organizations (CROs) and academic labs. Searches for "buy CAS 1251379-01-7" often include filters like "bulk quantities" or "custom synthesis," reflecting diverse user needs. Regulatory compliance, such as REACH and FDA guidelines, is another key consideration for buyers.

Future directions for this compound may involve computational modeling to predict its reactivity or machine learning-assisted discovery of new applications. As the scientific community prioritizes carbon-neutral synthesis, 1251379-01-7 could benefit from biocatalytic methods—a topic gaining traction in grant proposals and patent filings. Its versatility ensures ongoing relevance across life sciences and advanced materials, making it a compound to watch in the next decade.